Cas no 638-71-1 (Methylium, hydroxyoxo-)

• Product Name: Methylium, hydroxyoxo-
• CAS No: 638-71-1
• MF: CHO₂
• MW: 45.0174405574799
• CID: 425531
• PubChem ID: 6432016
• Update Time: 2025-04-19

Methylium, hydroxyoxo- Chemical and Physical Properties

Names and Identifiers

• Methylium, hydroxyoxo-
• DTXSID901314459
• Hydroxo(oxo)carbon(1+) ion
• 638-71-1

• Inchi： 1S/CHO2/c2-1-3/h(H,2,3)/q+1
• InChI Key： CLJFDRKGHKJAKZ-UHFFFAOYSA-N
• SMILES： O[C+]=O

Computed Properties

• Exact Mass: 44.997654270g/mol
• Monoisotopic Mass: 44.997654270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų